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Compound of Interest

3-(4-Fluorophenyl)isoxazol-5-
Compound Name:
amine

cat. No.: B1270891

An In-Depth Technical Guide to 3-(4-Fluorophenyl)isoxazol-5-amine: Properties, Synthesis,
and Applications

Executive Summary

This guide provides a comprehensive technical overview of 3-(4-Fluorophenyl)isoxazol-5-
amine, a heterocyclic amine of significant interest in medicinal and materials chemistry. The
isoxazole scaffold is a well-established "privileged structure" in drug discovery, known for its
versatile biological activities.[1][2] This document, intended for researchers and drug
development professionals, details the compound's fundamental properties, provides a
validated synthesis protocol with mechanistic insights, and explores its reactivity and diverse
applications. By synthesizing data from established chemical suppliers and the scientific
literature, this whitepaper serves as a core resource for leveraging this valuable synthetic
building block.

Introduction: The Isoxazole Scaffold in Modern
Chemistry

Isoxazoles, a class of five-membered aromatic heterocycles containing adjacent nitrogen and
oxygen atoms, are foundational moieties in pharmaceutical chemistry.[3] Their unique
electronic properties and ability to act as hydrogen bond donors and acceptors allow them to
interact with a wide array of biological targets.[4] This versatility has led to the incorporation of
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the isoxazole ring into numerous FDA-approved drugs, including the anti-inflammatory agent
Valdecoxib and the antirheumatic drug Leflunomide.[1][3] The strategic placement of functional
groups on the isoxazole core, such as the fluorophenyl and amine groups in the title
compound, allows for fine-tuning of pharmacokinetic profiles, enhancement of binding affinity,
and exploration of new therapeutic avenues.[5] 3-(4-Fluorophenyl)isoxazol-5-amine serves
as a key intermediate, providing a reactive handle for the construction of more complex
molecular architectures targeting diseases ranging from cancer to neurological disorders.[2][6]

Molecular Identity and Physicochemical Properties

The precise identification and characterization of a chemical entity are paramount for
reproducible scientific investigation. 3-(4-Fluorophenyl)isoxazol-5-amine is defined by its
unique combination of a fluorinated aromatic ring and a primary amine on the isoxazole core.
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(4-Fluorobenzoyl)acetonitrile
+ Hydroxylamine HCI
+ Sodium Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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